![molecular formula C11H17NO2 B7499878 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide](/img/structure/B7499878.png)
2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide, also known as DMF, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. DMF is a furan derivative that is synthesized through a multistep process involving various chemical reactions.
Mechanism of Action
The exact mechanism of action of 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide is not fully understood, but it is believed to involve the activation of the transcription factor nuclear factor erythroid 2-related factor 2 (Nrf2). Nrf2 is a key regulator of the antioxidant response pathway, and its activation by this compound leads to the upregulation of antioxidant enzymes and the suppression of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the upregulation of antioxidant enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone oxidoreductase 1 (NQO1), the suppression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and the inhibition of T-cell proliferation. This compound has also been shown to have neuroprotective effects in animal models of multiple sclerosis.
Advantages and Limitations for Lab Experiments
2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide has several advantages as a therapeutic agent, including its relatively low toxicity and its ability to modulate multiple pathways involved in disease pathogenesis. However, this compound also has some limitations for lab experiments, including its instability in aqueous solutions and its potential to form reactive metabolites.
Future Directions
There are several future directions for the study of 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide, including the development of more stable analogs with improved pharmacological properties, the investigation of this compound's effects on other disease conditions such as Alzheimer's disease and Parkinson's disease, and the exploration of this compound's potential as a neuroprotective agent in traumatic brain injury. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its dosing and administration regimens for clinical use.
Conclusion:
In conclusion, this compound is a furan derivative that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound has been extensively studied for its anti-inflammatory, immunomodulatory, and antioxidant effects, and has shown promise as a treatment for various disease conditions. Further research is needed to fully understand the mechanism of action of this compound and to optimize its dosing and administration regimens for clinical use.
Synthesis Methods
The synthesis of 2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide involves a multistep process that includes the reaction of furfural with acetone to form 2,5-dimethylfuran. This intermediate is then reacted with isobutylamine to form the final product, this compound. The synthesis of this compound is a complex process that requires careful control of reaction conditions and purification steps to obtain a high yield of the final product.
Scientific Research Applications
2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide has been extensively studied for its potential as a therapeutic agent in various disease conditions, including multiple sclerosis, psoriasis, and inflammatory bowel disease. This compound has been shown to have anti-inflammatory and immunomodulatory effects, which make it a promising candidate for the treatment of these diseases. This compound has also been investigated for its potential as an antioxidant and anticancer agent.
Properties
IUPAC Name |
2,5-dimethyl-N-(2-methylpropyl)furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2/c1-7(2)6-12-11(13)10-5-8(3)14-9(10)4/h5,7H,6H2,1-4H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPGWXTYZJKEPLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)NCC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.